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Compound of Interest

Compound Name: 3-Bromo-4-nitrophenol

Cat. No.: B022720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and melting point of 3-
Bromo-4-nitrophenol, a key intermediate in various chemical syntheses. The information
herein is intended to support research, development, and quality control activities.

Core Physicochemical Data

The following tables summarize the key quantitative data for the melting point and solubility of

3-Bromo-4-nitrophenol.

Table 1: Melting Point of 3-Bromo-4-nitrophenol

Parameter Value Reference

Melting Point 125-127 °C [1][2]

Table 2: Solubility of 3-Bromo-4-nitrophenol
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Solvent Solubility Temperature (°C) Reference
Water 0.76 g/L 25
Dimethyl Sulfoxide ] N

Slightly Soluble Not Specified [11[3]
(DMSO)
Ethyl Acetate Slightly Soluble Not Specified [1][3]
Methanol Slightly Soluble Not Specified [11[3]

Experimental Protocols

Detailed methodologies for the determination of melting point and solubility are crucial for
reproducible results. The following are standard experimental protocols.

Melting Point Determination (Capillary Method)

The capillary method is a standard technique for determining the melting point of a crystalline
solid.

Apparatus:

Melting point apparatus with a heating block and a calibrated thermometer or digital

temperature sensor.

Glass capillary tubes (thin-walled, one end sealed).

Mortar and pestle.

Spatula.
Procedure:

o Sample Preparation: A small amount of dry 3-Bromo-4-nitrophenol is finely ground using a
mortar and pestle.

o Capillary Loading: The powdered sample is packed into the sealed end of a capillary tube to
a height of 2-3 mm by tapping the tube gently on a hard surface.
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o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
approximate the melting point, followed by a slower, more precise heating rate (e.g., 1-2 °C
per minute) as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid phase has transitioned to a liquid (completion of
melting) are recorded. The range between these two temperatures is the melting point range.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a common technique for determining the equilibrium solubility of a

compound in a specific solvent.

Apparatus:

Analytical balance.

Vials with screw caps.

Constant temperature shaker or incubator.
Syringe filters (e.g., 0.45 um pore size).
Volumetric flasks.

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument.

Procedure:

Preparation of a Saturated Solution: An excess amount of 3-Bromo-4-nitrophenol is added
to a vial containing a known volume of the solvent of interest (e.g., water, ethanol, etc.). The
amount of solid should be sufficient to ensure that undissolved solid remains at equilibrium.
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» Equilibration: The vial is sealed and placed in a constant temperature shaker. The mixture is
agitated for a predetermined period (typically 24-72 hours) to ensure that equilibrium is

reached.

o Sample Collection and Filtration: After equilibration, the mixture is allowed to stand to allow
the excess solid to settle. A sample of the supernatant is carefully withdrawn and
immediately filtered through a syringe filter to remove any undissolved particles.

e Quantification: The concentration of 3-Bromo-4-nitrophenol in the clear filtrate is
determined using a validated analytical method, such as HPLC. A calibration curve prepared
with standard solutions of known concentrations is used for accurate quantification.

o Calculation: The solubility is calculated from the measured concentration of the saturated
solution and is typically expressed in units such as g/L or mg/mL.

Visualized Workflows

The following diagrams illustrate the logical and experimental workflows for determining the key
physicochemical properties of 3-Bromo-4-nitrophenol.

Load Sample into Capillary Tube }—»‘ Place Capillary in Apparatus }—»‘ Heat Sample at a Controlled Rate }—» Observe Melting Process. }—»‘ Record Melting Point Range }—»@
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Caption: Experimental workflow for melting point determination.

nstant Temperature }——{ Filter to Remove Undissolved Solid }——{ Analyze Filtrate Concentration (e.g., HPLC) }—» Calculate Solubility }—»@
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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